Cas no 2191265-14-0 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• CAS No: 2191265-14-0
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6122632
• PubChem ID: 131704047
• Update Time: 2025-10-29

1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• F6574-0564
• 1,3-benzodioxol-5-yl-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]methanone
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(benzo[d][1,3]dioxol-5-yl)methanone
• AKOS040705644
• 2191265-14-0

• Inchi： 1S/C15H15N3O4S/c19-14(10-1-2-12-13(7-10)21-9-20-12)18-5-3-11(4-6-18)22-15-17-16-8-23-15/h1-2,7-8,11H,3-6,9H2
• InChI Key： ISDAMXJAYSPZSP-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine

Comprehensive Overview of 1-(2H-1,3-Benzodioxole-5-carbonyl)-4-(1,3,4-Thiadiazol-2-yloxy)Piperidine (CAS No. 2191265-14-0)

In the realm of organic chemistry and pharmaceutical research, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2191265-14-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by the fusion of a benzodioxole moiety and a thiadiazole-linked piperidine scaffold, represents a promising candidate for drug discovery and material science. Researchers and industry professionals frequently search for terms like "benzodioxole derivatives," "thiadiazole piperidine compounds," and "CAS 2191265-14-0 applications," reflecting the growing interest in its properties.

The molecular structure of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine combines a benzodioxole ring, known for its electron-rich aromatic system, with a 1,3,4-thiadiazole heterocycle, which is renowned for its bioactivity. This hybrid architecture is often explored in the context of "heterocyclic drug design" and "multi-target therapeutics," addressing contemporary demands for novel pharmacological agents. The compound's CAS No. 2191265-14-0 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance.

Recent trends in pharmaceutical innovation highlight the importance of piperidine-based compounds, particularly those incorporating thiadiazole functionalities. Such structures are frequently investigated for their potential in "central nervous system (CNS) targeting" and "enzyme inhibition," aligning with current research hotspots like neurodegenerative diseases and metabolic disorders. The presence of the benzodioxole group further enhances the compound's lipophilicity, a property often queried in searches related to "drug bioavailability optimization."

From a synthetic chemistry perspective, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine exemplifies advancements in "green chemistry methodologies," as researchers seek eco-friendly routes to complex heterocycles. Its CAS No. 2191265-14-0 is frequently cross-referenced in studies on "catalytic coupling reactions" and "microwave-assisted synthesis," reflecting the compound's relevance in modern laboratory practices. Additionally, the thiadiazole component aligns with inquiries about "sulfur-containing bioactive molecules," a trending topic in medicinal chemistry.

Beyond pharmaceuticals, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine may find applications in agrochemicals and materials science. The benzodioxole and thiadiazole motifs are recurrent in searches for "crop protection agents" and "organic semiconductors," underscoring its interdisciplinary appeal. Analytical techniques such as "HPLC purity analysis" and "mass spectrometry characterization" are commonly associated with this compound, as indicated by its CAS No. 2191265-14-0 in technical literature.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2191265-14-0) stands at the intersection of cutting-edge research and industrial applications. Its structural complexity and functional diversity make it a subject of ongoing exploration, resonating with search queries like "innovative heterocyclic scaffolds" and "CAS-registered bioactive compounds." As scientific inquiry evolves, this compound is poised to remain a focal point in discussions about "next-generation molecular design."